Cas no 2228092-88-2 (methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate)

• Product Name: methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate
• CAS No: 2228092-88-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6173828
• PubChem ID: 165695371
• Update Time: 2025-11-01

methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate
• methyl 4-amino-4-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}butanoate
• 2228092-88-2
• EN300-1733616

• Inchi： 1S/C12H17NO2S/c1-15-12(14)6-5-9(13)11-7-8-3-2-4-10(8)16-11/h7,9H,2-6,13H2,1H3
• InChI Key： WPMBKBSMQSDXJP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate

Methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate (CAS No. 2228092-88-2): A Comprehensive Overview

Methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate, identified by its CAS number 2228092-88-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups and the rigid bicyclic framework make it a promising candidate for further investigation.

The compound's structure consists of a butanoate moiety linked to an amino group, which is further substituted with a cyclopentabthiophene ring. The cyclopentabthiophene moiety is particularly noteworthy, as it represents a fused tricyclic system containing sulfur atoms. Such structures are known for their diverse biological activities and have been explored in various drug discovery programs. The presence of multiple aromatic rings and heteroatoms enhances the compound's potential for interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of molecules that incorporate cyclopentabthiophene derivatives due to their reported pharmacological properties. For instance, studies have shown that compounds containing this scaffold exhibitantimicrobial, anti-inflammatory, and evenanticancer activities. The specific arrangement of atoms in methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate may contribute to its unique pharmacological profile, making it a valuable tool for researchers seeking to develop new treatments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amino group and the subsequent coupling with the cyclopentabthiophene moiety are critical steps that must be carefully controlled. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, allowing researchers to explore their potential more rapidly than ever before.

One of the most exciting aspects of methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate is its versatility as a pharmacological scaffold. Researchers have been exploring various derivatives of this compound to enhance its biological activity and improve its pharmacokinetic properties. For example, modifications to the substituents on the cyclopentabthiophene ring have led to compounds with improved solubility and better cell membrane permeability. These findings highlight the importance of structure-activity relationships (SAR) in drug design and underscore the value of compounds like methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate as starting points for further development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in materials science and nanotechnology as well. For instance, researchers are investigating the use of such molecules in the development of organic electronic devices and sensors. The ability to tune the electronic properties of these compounds by modifying their structure offers exciting possibilities for innovation in these fields.

In conclusion, methyl 4-amino-4-{4H,5H,6H-cyclopentabthiophen-2-yl}butanoate (CAS No. 2228092-88-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its complex structure and diverse functional groups make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in scientific innovation across multiple disciplines.